N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-(2-methylpropanoylamino)benzamide
• InChI: InChI=1S/C17H16F2N2O2/c1-10(2)16(22)20-12-5-3-4-11(8-12)17(23)21-13-6-7-14(18)15(19)9-13/h3-10H,1-2H3,(H,20,22)(H,21,23)
• InChI Key: PDYOUSFZLVETTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C17H16F2N2O2
• Molecular Weight: 318.32 g/mol

Description

N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide, also known as DFB, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. DFB belongs to the class of benzamides and has been studied extensively for its mechanism of action and biochemical effects.

Mechanism of Action

N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide exerts its pharmacological effects by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. HDAC inhibition leads to the accumulation of acetylated histones, which in turn leads to changes in chromatin structure and gene expression. N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide has been shown to selectively inhibit HDAC6, which is involved in the regulation of various cellular processes such as cell migration and autophagy.
Biochemical and Physiological Effects:
N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells by modulating the expression of various genes involved in these processes. It has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is crucial for the growth and metastasis of cancer cells. In addition, N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide has several advantages for use in laboratory experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities and purified to a high degree of purity. N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide also exhibits high selectivity for HDAC6, which makes it a useful tool for studying the role of HDAC6 in various cellular processes. However, N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide has some limitations as well. It is not very water-soluble, which can make it difficult to use in certain experimental systems. In addition, N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide has not been extensively studied for its pharmacokinetic properties, which may limit its potential use as a therapeutic agent.

Future Directions

There are several future directions for research on N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide. One area of research could focus on the development of more water-soluble analogs of N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide, which would make it easier to use in experimental systems. Another area of research could focus on the development of N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide-based therapeutics for the treatment of cancer and other diseases. Finally, future research could focus on the identification of other targets of N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide, which could lead to the development of new therapeutic agents.

Synthesis Methods

N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide is synthesized through a series of chemical reactions involving the reaction of 3,4-difluoroaniline with isobutyryl chloride, followed by the reaction with benzoyl chloride in the presence of sodium hydroxide. The resulting product is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells in vitro and in vivo. N-(3,4-difluorophenyl)-3-(isobutyrylamino)benzamide has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.